![molecular formula C16H9Cl2N3O3S2 B2772105 N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide CAS No. 1207059-36-6](/img/structure/B2772105.png)
N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
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Description
N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C16H9Cl2N3O3S2 and its molecular weight is 426.29. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Anticancer Applications
- Antitumor Activity : Derivatives of benzothiazole, including compounds similar to the queried chemical, have been synthesized and evaluated for their potential antitumor activity. For instance, certain benzothiazole derivatives showed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
- Anticancer Agents : Other studies focused on the synthesis of thiazole derivatives as anticancer agents, demonstrating significant selectivity and apoptosis-inducing capabilities in certain cancer cell lines (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Optoelectronic Properties
- Conducting Polymers : Research has been conducted on the optoelectronic properties of thiazole-based polythiophenes, which include compounds similar to the one . These studies explore the potential applications in electronics and materials science (Camurlu & Guven, 2015).
Anti-Inflammatory Activity
- Anti-inflammatory Drugs : Certain thiazole derivatives have been synthesized and evaluated for their anti-inflammatory activity. This research is particularly relevant in the development of new non-steroidal anti-inflammatory drugs (NSAIDs) (Sunder & Maleraju, 2013).
Antimicrobial Applications
- Antimicrobial Agents : Some derivatives of benzothiazole have been tested for their antimicrobial activity against various bacterial and fungal species, showing significant potential as antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
Anticonvulsant Evaluation
- Anticonvulsant Activities : Studies have also been conducted on indoline derivatives of benzothiazole acetamide for their anticonvulsant activities, demonstrating significant efficacy in various models (Nath et al., 2021).
Properties
IUPAC Name |
N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9Cl2N3O3S2/c17-12-5-8(14(18)26-12)9-7-25-15(19-9)20-13(22)6-21-10-3-1-2-4-11(10)24-16(21)23/h1-5,7H,6H2,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAYFZBJEPXZWFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NC3=NC(=CS3)C4=C(SC(=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9Cl2N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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